- (Dimethoxy- and dihalopyridyl)boronic acids and highly functionalized heteroarylpyridines by Suzuki cross-coupling reactions, European Journal of Organic Chemistry, 2008, (8), 1458-1463
Cas no 951677-39-7 (2,3-Dichloropyridine-4-boronic acid)
951677-39-7 structure
Product Name:2,3-Dichloropyridine-4-boronic acid
CAS No:951677-39-7
MF:C5H4BCl2NO2
MW:191.807759284973
MDL:MFCD04038756
CID:69656
PubChem ID:354333974
Update Time:2024-10-25
2,3-Dichloropyridine-4-boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Dichloropyridine-4-boronic acid
- 2,3-Dichloropyridine-4-boronic Acid (contains varying amounts of Anhydride)
- 2,3-Dichloro-4-pyridineboronic acid
- 2,3-Dichloro-4-pyridylboronic Acid (contains varying amounts of Anhydride)
- (2,3-dichloropyridin-4-yl)boronic Acid
- 2,3-dichloropyridin-4-ylboronic acid
- 2,3-dichloro-4-pyridineboronicacid
- PubChem7941
- ABRTZUPJNVJMHP-UHFFFAOYSA-N
- BCP21923
- 2,3-Dichloro-4-pyridylboronic Acid
- SBB071151
- OR9329
- FCH919654
- B-(2,3-Dichloro-4-pyridinyl)boronic acid (ACI)
- (2,3-Dichloro-4-pyridyl)boronic acid
- 2,3-dichloropyridine-4-boronic acid, AldrichCPR
- AC-33489
- D5081
- AKOS005256994
- CHEMBL3236588
- 951677-39-7
- CS-W010716
- EN300-7368005
- DB-027543
- DTXSID40392855
- SCHEMBL4290135
- BP-10415
- SY050456
- J-506938
- GS-6643
- MFCD04038756
- AB17192
-
- MDL: MFCD04038756
- Inchi: 1S/C5H4BCl2NO2/c7-4-3(6(10)11)1-2-9-5(4)8/h1-2,10-11H
- InChI Key: ABRTZUPJNVJMHP-UHFFFAOYSA-N
- SMILES: ClC1C(Cl)=C(B(O)O)C=CN=1
Computed Properties
- Exact Mass: 190.971
- Monoisotopic Mass: 190.971
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.4
Experimental Properties
- Color/Form: No data available
- Density: 1.5600
- Melting Point: 141°C(lit.)
- Boiling Point: 375.7℃ at 760 mmHg
- Flash Point: 146.5±28.4 °C
- Refractive Index: 1.58
- Solubility: Soluble in organic solvents.
- PSA: 53.35000
- LogP: 0.06820
2,3-Dichloropyridine-4-boronic acid Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:Store at room temperature
2,3-Dichloropyridine-4-boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D118367-1g |
2,3-Dichloropyridine-4-boronic acid |
951677-39-7 | 95% | 1g |
¥111.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D118367-250mg |
2,3-Dichloropyridine-4-boronic acid |
951677-39-7 | 95% | 250mg |
¥46.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D118367-25g |
2,3-Dichloropyridine-4-boronic acid |
951677-39-7 | 95% | 25g |
¥1357.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D118367-5g |
2,3-Dichloropyridine-4-boronic acid |
951677-39-7 | 95% | 5g |
¥340.90 | 2023-09-03 | |
| Chemenu | CM137052-5g |
2,3-Dichloro-4-pyridineboronic acid |
951677-39-7 | 0.95 | 5g |
$80 | 2021-08-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D807907-250mg |
2,3-Dichloropyridine-4-boronic acid |
951677-39-7 | 95% | 250mg |
¥72.90 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D807907-1g |
2,3-Dichloropyridine-4-boronic acid |
951677-39-7 | 95% | 1g |
¥159.30 | 2022-01-11 | |
| Apollo Scientific | OR9329-1g |
2,3-Dichloropyridine-4-boronic acid |
951677-39-7 | 98+% | 1g |
£17.00 | 2025-03-21 | |
| Apollo Scientific | OR9329-5g |
2,3-Dichloropyridine-4-boronic acid |
951677-39-7 | 98+% | 5g |
£26.00 | 2025-03-21 | |
| ChemScence | CS-W010716-5g |
2,3-Dichloropyridine-4-boronic acid |
951677-39-7 | 99.18% | 5g |
$72.0 | 2022-04-26 |
2,3-Dichloropyridine-4-boronic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; -78 °C; 3 h, -78 °C
1.2 Reagents: Triisopropyl borate ; -78 °C; 1 h, -78 °C
1.3 Reagents: Water ; overnight, -78 °C → rt
1.4 Reagents: Hydrogen bromide Solvents: Water ; pH 6
1.2 Reagents: Triisopropyl borate ; -78 °C; 1 h, -78 °C
1.3 Reagents: Water ; overnight, -78 °C → rt
1.4 Reagents: Hydrogen bromide Solvents: Water ; pH 6
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 90 min, -78 °C
1.2 Reagents: Triisopropyl borate ; 1 h, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water
1.2 Reagents: Triisopropyl borate ; 1 h, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
- SHP2 phosphatase allosteric inhibitor, World Intellectual Property Organization, , ,
2,3-Dichloropyridine-4-boronic acid Raw materials
2,3-Dichloropyridine-4-boronic acid Preparation Products
2,3-Dichloropyridine-4-boronic acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
951677-39-7 (2,3-Dichloropyridine-4-boronic acid) Related Products
- 458532-98-4((3-Chloropyridin-4-yl)boronic acid)
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- 1072944-15-0(2,3-Dichloropyridine-5-boronic acid)
- 1072951-54-2((2,6-Dichloropyridin-4-yl)boronic acid)
- 458532-96-2(2-Chloropyridine-4-boronic acid)
- 1469931-06-3(3,5-Dichloropyridine-4-boronic acid)
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